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Introduction to Dioctadecylamine (DODA)

Dioctadecylamine (DODA), a secondary amine with the chemical formula C36H75N, is a
versatile amphiphilic molecule.[1] Its unique properties stem from its distinct molecular
architecture, which features a polar primary amine head group and two long, nonpolar
octadecyl hydrocarbon chains. This dual nature underpins its utility in a wide range of
applications, including as an emulsifier, corrosion inhibitor, surfactant, and a crucial component
in the formulation of nanoparticles and drug delivery systems.[1] In aqueous environments,
DODA exhibits interesting self-assembly behavior, forming well-defined plate-like structures
rather than conventional micelles.[1] This guide provides a comprehensive overview of the
amphiphilic characteristics of DODA, detailing its physicochemical properties, self-assembly
mechanisms, and the experimental protocols used for its characterization.

The Molecular Basis of Amphiphilicity in DODA

The amphiphilic character of Dioctadecylamine is a direct consequence of its molecular
structure. The molecule consists of a hydrophilic primary amine group (-NH2) and two
hydrophobic octadecyl chains (-C18H37).[1] This distinct separation of polar and nonpolar
regions within the same molecule dictates its behavior at interfaces and in solution.

Key Structural Features:
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o Hydrophilic Head Group: The primary amine group is polar and capable of forming hydrogen
bonds with water molecules, rendering this portion of the molecule water-soluble.

» Hydrophobic Tails: The two long octadecyl chains are nonpolar and aliphatic, leading to their
exclusion from aqueous environments. In agueous media, these chains tend to aggregate to
minimize their contact with water molecules.

This molecular arrangement leads to a molecule that is insoluble in water but soluble in organic

solvents.[1]
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Hydrophilic Head Dioctadecylamine (DODA) Structure
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Legend

Hydrophobic Octadecyl Tail

Hydrophilic Amine Head

DODA Self-Assembly into a Bilayer Structure
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Workflow for DODA-Stabilized Nanoparticle Synthesis and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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